![molecular formula C30H52O B1243882 3-[(1S,4aS,4bR,7R,8aS,10aS)-4b,7,8a,10a-tetramethyl-7-(4-methylpent-3-enyl)-2-propan-2-ylidene-3,4,4a,5,6,8,9,10-octahydro-1H-phenanthren-1-yl]propan-1-ol](/img/structure/B1243882.png)
3-[(1S,4aS,4bR,7R,8aS,10aS)-4b,7,8a,10a-tetramethyl-7-(4-methylpent-3-enyl)-2-propan-2-ylidene-3,4,4a,5,6,8,9,10-octahydro-1H-phenanthren-1-yl]propan-1-ol
Overview
Description
3-[(1S,4aS,4bR,7R,8aS,10aS)-4b,7,8a,10a-tetramethyl-7-(4-methylpent-3-enyl)-2-propan-2-ylidene-3,4,4a,5,6,8,9,10-octahydro-1H-phenanthren-1-yl]propan-1-ol is a natural product found in Camellia oleifera, Camellia sasanqua, and Camellia japonica with data available.
Scientific Research Applications
Photochemical Properties
- The compound has been studied for its photochemical properties. Photolysis at ambient temperature results in the formation of dimethylvinylidene and can undergo rearrangements to non-photolabile isomers, which is crucial for understanding its chemical behavior under light exposure (Hardikar, Warren, & Thamattoor, 2015).
Synthesis and Molecular Structure
- Its synthesis and structural properties have been investigated. This includes the novel synthesis of chromene derivatives from plants, which contributes to our understanding of natural product chemistry and potential pharmaceutical applications (Susilawati, Nugraha, Muhtadi, Soetardjo, & Supratman, 2015).
Chemical Synthesis Techniques
- The compound is a key intermediate in various chemical synthesis processes, including the synthesis of αVβ3 integrin antagonists, demonstrating its importance in medicinal chemistry (Hartner, Hsiao, Eng, Rivera, Palucki, Tan, Yasuda, Hughes, Weissman, Zewge, King, Tschaen, & Volante, 2004).
Modified Carbohydrates Synthesis
- It has been used in the synthesis of modified carbohydrates, showcasing its utility in creating complex organic molecules for various applications, including drug design and biomolecular studies (Valdersnes, Apeland, Flemmen, & Sydnes, 2012).
Volatile Compound Analysis
- Analysis of volatile compounds in biological samples like longan fruits has been facilitated by the use of derivatives of this compound, indicating its role in enhancing analytical chemistry techniques (Chen, Wu, Zheng, Sheng, Li, Wen, & Li, 2010).
properties
Molecular Formula |
C30H52O |
|---|---|
Molecular Weight |
428.7 g/mol |
IUPAC Name |
3-[(1S,4aS,4bR,7R,8aS,10aS)-4b,7,8a,10a-tetramethyl-7-(4-methylpent-3-enyl)-2-propan-2-ylidene-3,4,4a,5,6,8,9,10-octahydro-1H-phenanthren-1-yl]propan-1-ol |
InChI |
InChI=1S/C30H52O/c1-22(2)11-9-15-27(5)16-19-30(8)26-14-13-24(23(3)4)25(12-10-20-31)29(26,7)18-17-28(30,6)21-27/h11,25-26,31H,9-10,12-21H2,1-8H3/t25-,26+,27-,28+,29+,30-/m1/s1 |
InChI Key |
GEDCRNDZBLEQJG-YPIBMZQWSA-N |
Isomeric SMILES |
CC(=CCC[C@@]1(CC[C@@]2([C@H]3CCC(=C(C)C)[C@H]([C@@]3(CC[C@]2(C1)C)C)CCCO)C)C)C |
Canonical SMILES |
CC(=CCCC1(CCC2(C3CCC(=C(C)C)C(C3(CCC2(C1)C)C)CCCO)C)C)C |
synonyms |
3,4-seco-triterpene alcohol sasanquol |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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